Cas no 374776-59-7 (Phosphonic acid,(1-piperazinylmethyl)- (9CI))

• Product Name: Phosphonic acid,(1-piperazinylmethyl)- (9CI)
• CAS No: 374776-59-7
• MF: C₅H₁₃N₂O₃P
• MW: 180.142081975937
• CID: 298041
• PubChem ID: 45099766
• Update Time: 2025-04-19

Phosphonic acid,(1-piperazinylmethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,(1-piperazinylmethyl)- (9CI)
• (PIPERAZIN-1-YLMETHYL)PHOSPHONIC ACID
• piperazin-1-ylmethylphosphonic acid
• AG-F-31720
• CTK4H8237
• SureCN7453394
• 374776-59-7
• SCHEMBL7453394
• DTXSID30668112
• [(Piperazin-1-yl)methyl]phosphonic acid
• (phosphonomethyl)piperazin
• Phosphonic acid,(1-piperazinylmethyl)-(9ci)

• Inchi： 1S/C5H13N2O3P/c8-11(9,10)5-7-3-1-6-2-4-7/h6H,1-5H2,(H2,8,9,10)
• InChI Key： ZTOUDONFJQUGFQ-UHFFFAOYSA-N
• SMILES： P(CN1CCNCC1)(=O)(O)O

Computed Properties

• Exact Mass: 180.06649
• Monoisotopic Mass: 180.06637928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -4.4

Experimental Properties

• PSA: 72.8